2-(4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid

• IUPAC Name: 2-(4,4-dimethyl-2,3-dihydro-1H-naphthalen-1-yl)acetic acid
• InChI: InChI=1S/C14H18O2/c1-14(2)8-7-10(9-13(15)16)11-5-3-4-6-12(11)14/h3-6,10H,7-9H2,1-2H3,(H,15,16)
• InChI Key: QQLWXQAKEHHGHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C2=CC=CC=C21)CC(=O)O)C
• Molecular Formula: C14H18O2
• Molecular Weight: 218.29 g/mol

Description

“2-(4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid” is a chemical compound with the CAS Number: 1038360-49-4. It has a molecular weight of 218.3. The IUPAC name for this compound is (4,4-dimethyl-1,2,3,4-tetrahydro-1-naphthalenyl)acetic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H18O2/c1-14(2)8-7-10(9-13(15)16)11-5-3-4-6-12(11)14/h3-6,10H,7-9H2,1-2H3, (H,15,16). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Synthesis and Chemical Transformations

• Facile Synthesis : An efficient procedure for preparing related compounds involves a one-step synthesis of 1-(6,7-dimethyl-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid, demonstrating its utility as a key intermediate in organic synthesis (Huang, Yeh, & Wong, 2008).

• Oxidation Studies : Research on 1,2,3,4-Tetrahydronaphthalene oxidation in the presence of copper(II) acetate provides insights into the behavior of similar compounds under oxidative conditions (Imamura et al., 1976).

• Synthesis of Derivatives : The synthesis of 2-amino-1,2,3,4-tetrahydronaphthalene-6,7-diol from naphthalene-2,3-diol, which includes transformations of related compounds, highlights the versatility of such structures in chemical synthesis (Göksu, Kazaz, Sütbeyaz, & SeÇen, 2003).

• Crystal Structure Analysis : Studies on similar compounds such as (+/-)-1-tetralone-3-carboxylic acid and (+/-)-1-tetralone-2-acetic acid provide insight into the crystal structure and hydrogen bonding, relevant for understanding the properties of 2-(4,4-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid (Barcon et al., 2001).

• Medicinal Chemistry Applications : While specific to sigma receptors, the synthesis of compounds involving the N-(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl) structure indicates the potential of similar compounds in medicinal chemistry (Berardi et al., 2005).

• Synthesis of Fluorine-Labeled Analogs : The synthesis of fluorine-18-labeled bexarotene analogs, starting from compounds including 2,5-dimethyl-2,5-hexanediol, shows the relevance of such structures in creating novel imaging agents (Wang, Davis, Gao, & Zheng, 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with this compound are H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that similar compounds have been shown to interact with various receptors .

Mode of Action

Compounds with similar structures have been shown to inhibit the reuptake of serotonin and norepinephrine, and likely induce their release as well .

Biochemical Pathways

Similar compounds have been shown to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds have been shown to have a broad spectrum of biological activities .